Cas no 88847-14-7 (9H-Carbazole, 1,2,7-trinitro-)

• Product Name: 9H-Carbazole, 1,2,7-trinitro-
• CAS No: 88847-14-7
• MF: C₁₂H₆N₄O₆
• MW: 302.199242115021
• CID: 620734
• PubChem ID: 71320377
• Update Time: 2025-04-19

9H-Carbazole, 1,2,7-trinitro- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 1,2,7-trinitro-
• 1,2,7-trinitro-9H-carbazole
• DTXSID30750324
• 88847-14-7

• Inchi： 1S/C12H6N4O6/c17-14(18)6-1-2-7-8-3-4-10(15(19)20)12(16(21)22)11(8)13-9(7)5-6/h1-5,13H
• InChI Key： QBYQOHXGWFHAIV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC2C3C=CC(=CC=3NC=21)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 302.02873392g/mol
• Monoisotopic Mass: 302.02873392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 153Ų